Cas no 2418668-55-8 (Tert-butyl 3-amino-5-ethynylbenzoate)

• Product Name: Tert-butyl 3-amino-5-ethynylbenzoate
• CAS No: 2418668-55-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6437947
• PubChem ID: 165771045
• Update Time: 2025-06-08

Tert-butyl 3-amino-5-ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418668-55-8
• EN300-7544223
• tert-butyl 3-amino-5-ethynylbenzoate
• Tert-butyl 3-amino-5-ethynylbenzoate

• Inchi： 1S/C13H15NO2/c1-5-9-6-10(8-11(14)7-9)12(15)16-13(2,3)4/h1,6-8H,14H2,2-4H3
• InChI Key： LVEPFTWBVUZERI-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C#C)C=C(C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-5-ethynylbenzoate

Introduction to Tert-butyl 3-amino-5-ethynylbenzoate (CAS No. 2418668-55-8)

Tert-butyl 3-amino-5-ethynylbenzoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 2418668-55-8, this compound represents a derivative of benzoic acid, featuring both an amino group and an ethynyl substituent, which contribute to its reactivity and utility in synthetic chemistry. The presence of the tert-butyl group further enhances its stability and makes it a valuable intermediate in the synthesis of more complex molecules.

The compound’s structure is highly versatile, allowing it to participate in various chemical reactions such as nucleophilic substitution, condensation, and cross-coupling reactions. These properties make it particularly useful in the development of pharmaceuticals, where precise molecular modifications are often required to achieve desired biological activity. The amino group at the 3-position provides a site for further functionalization, enabling the creation of more intricate molecular architectures, while the ethynyl group at the 5-position serves as a handle for introducing other functional moieties through reactions like Sonogashira coupling.

In recent years, there has been growing interest in exploring the applications of Tert-butyl 3-amino-5-ethynylbenzoate in medicinal chemistry. Researchers have been investigating its potential as a building block for the synthesis of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of the amino and ethynyl groups allows for the facile introduction of additional pharmacophores, which can modulate the biological profile of the resulting compounds.

One particularly intriguing aspect of Tert-butyl 3-amino-5-ethynylbenzoate is its role in the development of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. The tert-butyl group, in particular, contributes to steric hindrance, which can be exploited to optimize binding interactions with biological targets. This feature is especially valuable in drug design, where precise spatial orientation of functional groups can significantly impact efficacy and selectivity.

Moreover, the compound’s reactivity with transition metals has been explored in catalytic processes. The ethynyl moiety can undergo palladium-catalyzed coupling reactions with various electrophiles, such as aryl halides or alkynes, facilitating the construction of more complex molecular frameworks. These transformations are pivotal in synthetic organic chemistry and have broad implications for drug discovery and material science.

Recent advancements in computational chemistry have also enhanced our understanding of how Tert-butyl 3-amino-5-ethynylbenzoate behaves in different chemical environments. Molecular modeling studies have revealed insights into its interactions with enzymes and other biomolecules, providing a foundation for rational drug design. By integrating experimental data with computational predictions, researchers can more efficiently identify promising lead compounds for further development.

The pharmaceutical industry has been particularly keen on leveraging this compound’s structural features to develop next-generation therapeutics. For example, researchers have synthesized analogs of Tert-butyl 3-amino-5-ethynylbenzoate that exhibit enhanced solubility or improved metabolic stability, critical factors for drug candidate optimization. These efforts underscore the compound’s versatility and its potential to contribute to the discovery of new medicines.

Another area where Tert-butyl 3-amino-5-ethynylbenzoate shows promise is in materials science. Its ability to participate in polymerization reactions makes it a candidate for developing novel polymers with tailored properties. Such materials could find applications in coatings, adhesives, or even biodegradable plastics, highlighting the compound’s broad utility beyond pharmaceuticals.

The synthesis of Tert-butyl 3-amino-5-ethynylbenzoate itself is an interesting challenge that has driven innovation in synthetic methodologies. Researchers have developed efficient routes to produce this compound with high yield and purity, often employing advanced catalytic systems or green chemistry principles. These advancements not only facilitate access to the compound but also contribute to sustainable chemical practices.

In conclusion,Tert-butyl 3-amino-5-ethynylbenzoate (CAS No. 2418668-55-8) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features enable diverse applications, from drug development to materials science. As research continues to uncover new ways to utilize this compound,Tert-butyl 3-amino-5-ethynylbenzoate is poised to play an increasingly important role in advancing scientific and technological progress.